Cas no 2034525-53-4 (3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide)

• Product Name: 3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide
• CAS No: 2034525-53-4
• MF: C₁₇H₂₄N₂O₃S
• MW: 336.449063301086
• CID: 5379965
• Update Time: 2025-06-08

3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide

• Inchi： 1S/C17H24N2O3S/c1-11-4-5-13(8-12(11)2)17(20)18-14-9-15-6-7-16(10-14)19(15)23(3,21)22/h4-5,8,14-16H,6-7,9-10H2,1-3H3,(H,18,20)
• InChI Key： RANYWNXBFHYLBU-UHFFFAOYSA-N
• SMILES： C(NC1CC2N(S(C)(=O)=O)C(CC2)C1)(=O)C1=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.63±0.20(Predicted)

Additional information on 3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide

Comprehensive Overview of 3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide (CAS No. 2034525-53-4)

The compound 3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide (CAS No. 2034525-53-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex bicyclic framework, combined with the methylsulfonyl and benzamide functional groups, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

One of the key features of this compound is its 8-azabicyclo[3.2.1]octane core, a scaffold often found in bioactive molecules due to its conformational rigidity and ability to mimic natural substrates. The presence of the 3,4-dimethylbenzamide moiety further enhances its binding affinity to certain receptors, making it a valuable tool for studying enzyme inhibition or activation. Recent studies have explored its role in addressing conditions related to inflammation and neurological disorders, aligning with current trends in precision medicine.

In the context of modern drug development, 3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide exemplifies the growing demand for small-molecule therapeutics with high selectivity and minimal off-target effects. Its CAS No. 2034525-53-4 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research. The compound’s synthetic accessibility and derivatization potential also make it a favorite among chemists working on structure-activity relationship (SAR) studies.

From an SEO perspective, users often search for terms like "3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide uses" or "CAS 2034525-53-4 supplier", highlighting the need for detailed technical information. This compound’s versatility extends to applications in high-throughput screening and pharmacophore modeling, areas that are currently trending in AI-driven drug discovery. Its physicochemical properties, such as solubility and stability, are also critical for formulation scientists.

Another hot topic linked to this molecule is its potential in targeted drug delivery systems. The methylsulfonyl group can be leveraged to improve pharmacokinetics, a feature highly sought after in the development of next-generation therapeutics. Discussions around 2034525-53-4 often intersect with broader themes like bioavailability enhancement and drug repurposing, making it a compound of interest for multidisciplinary research teams.

In summary, 3,4-Dimethyl-N-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]benzamide represents a fascinating intersection of chemistry and biology. Its CAS No. 2034525-53-4 serves as a gateway to a wealth of scientific literature, while its structural attributes continue to inspire innovations in drug design. As the pharmaceutical industry shifts toward personalized medicine, compounds like this will undoubtedly play a pivotal role in shaping future therapies.